(3-Aminopyrrolidin-1-yl)-(3-bromothiophen-2-yl)methanone;hydrochloride

• IUPAC Name: (3-aminopyrrolidin-1-yl)-(3-bromothiophen-2-yl)methanone;hydrochloride
• InChI: InChI=1S/C9H11BrN2OS.ClH/c10-7-2-4-14-8(7)9(13)12-3-1-6(11)5-12;/h2,4,6H,1,3,5,11H2;1H
• InChI Key: PQZXQWGSSRRWFK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N)C(=O)C2=C(C=CS2)Br.Cl
• Molecular Formula: C9H12BrClN2OS
• Molecular Weight: 311.63 g/mol

Description

(3-Aminopyrrolidin-1-yl)-(3-bromothiophen-2-yl)methanone hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of (3-Aminopyrrolidin-1-yl)-(3-bromothiophen-2-yl)methanone hydrochloride is not well understood. However, it is believed to act as a nucleophile in various reactions, including metal-catalyzed reactions and reactions with electrophiles.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of (3-Aminopyrrolidin-1-yl)-(3-bromothiophen-2-yl)methanone hydrochloride. However, it has been reported to have low toxicity and is not known to have any significant adverse effects.

Advantages and Limitations for Lab Experiments

One advantage of using (3-Aminopyrrolidin-1-yl)-(3-bromothiophen-2-yl)methanone hydrochloride in lab experiments is its versatility. It can be used as a building block in the synthesis of various compounds and as a ligand in metal-catalyzed reactions. However, its limited availability and high cost can be a limitation for some researchers.

Future Directions

There are several future directions for the use of (3-Aminopyrrolidin-1-yl)-(3-bromothiophen-2-yl)methanone hydrochloride in scientific research. One potential direction is the synthesis of new fluorescent dyes using this compound as a precursor. Another direction is the use of this compound as a reagent in the synthesis of new pharmaceutical compounds. Additionally, further research is needed to understand the mechanism of action and potential applications of this compound in various fields of research.

Synthesis Methods

The synthesis of (3-Aminopyrrolidin-1-yl)-(3-bromothiophen-2-yl)methanone hydrochloride involves the reaction of 3-bromothiophene-2-carboxylic acid with 1-aminopyrrolidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The product is then purified using column chromatography and converted to the hydrochloride salt form.

Scientific Research Applications

(3-Aminopyrrolidin-1-yl)-(3-bromothiophen-2-yl)methanone hydrochloride has been used in various scientific research applications, including as a building block in the synthesis of other compounds and as a ligand in metal-catalyzed reactions. It has also been used as a precursor in the synthesis of fluorescent dyes and as a reagent in the synthesis of pharmaceutical compounds.